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Solid-Phase Extraction Protocol for Urinary
Corticosterone
This application note provides a detailed protocol for the solid-phase extraction (SPE) of

corticosterone from urine samples. The described method is intended for researchers,

scientists, and drug development professionals requiring a robust and reliable procedure for

the quantification of this important stress biomarker.

Introduction
Corticosterone is a glucocorticoid hormone involved in the regulation of stress responses,

metabolism, and immune function.[1] Its measurement in urine provides a non-invasive method

to assess the activity of the hypothalamic-pituitary-adrenal (HPA) axis. Urinary corticosterone

exists in both free and conjugated forms (glucuronide and sulfate). To determine the total

concentration, a hydrolysis step is typically required to cleave these conjugates prior to

extraction.[1][2][3] Solid-phase extraction is a widely used technique for the cleanup and

concentration of analytes from complex biological matrices like urine, offering significant

advantages over liquid-liquid extraction in terms of efficiency, selectivity, and reduced solvent

consumption.[4] This protocol details a method utilizing Hydrophilic-Lipophilic Balance (HLB)

SPE cartridges, which have demonstrated high recovery rates for corticosteroids.[1][5]
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The following table summarizes quantitative data from various studies on the solid-phase

extraction of corticosterone and other corticosteroids from urine.

Analyte
SPE
Sorbent

Recovery
Rate (%)

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Reference

Corticosteron

e
HLB 100.4 - 110.3 1.5 ng/mL 5 ng/mL [5]

Corticosteron

e
HLB 92.1 - 95.8 - - [1]

Corticosteron

e
C18 > 79 10 ng/mL - [6]

Corticosteroid

s (general)

Mixed-mode

polymeric

strong anion

exchange

81 - 99

(absolute)
- < 1 µg/L [2][3]

Corticosteron

e
-

90.4 - 110.6

(intra-day)
- 0.823 fmol/µL [7]

Cortisol C18 92.9 ± 4.4 9 nmol/L - [8]

Cortisol &

Cortisone
On-line SPE -

5 nmol/L

(Cortisol), 6

nmol/L

(Cortisone)

- [9]

Experimental Protocol
This protocol is adapted from a validated method for the analysis of multiple steroid hormones

in human urine.[1]

Materials and Reagents
Hydrophilic-Lipophilic Balance (HLB) SPE cartridges (e.g., 6 mL, 200 mg)
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Methanol (HPLC grade)

Deionized water

Acetone (HPLC grade)

Ammonium hydroxide (NH₄OH)

Hydrochloric acid (HCl, 36%)

Sodium tetraborate decahydrate

SPE vacuum manifold

Water bath

Nitrogen evaporator

Vortex mixer

Centrifuge

Sample Preparation: Hydrolysis
A significant portion of steroid hormones in urine are present as glucuronide and sulfate

conjugates.[1] To measure the total corticosterone concentration, a hydrolysis step is

necessary.

Acid Hydrolysis: To a known volume of urine (e.g., 15 mL), add 36% hydrochloric acid.[1]

The mixture is then incubated in a water bath at 95°C for 1 hour.[1] After incubation, allow

the sample to cool to room temperature before proceeding with the SPE protocol.

Enzymatic Hydrolysis (Alternative): As an alternative to acid hydrolysis, β-glucuronidase/aryl

sulfatase from Helix pomatia can be used.[2][3] Incubate the urine sample with the enzyme

solution according to the manufacturer's instructions, typically at an elevated temperature

(e.g., 37°C) for several hours.[7]
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Caption: Workflow for the solid-phase extraction of corticosterone from urine.
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Detailed SPE Protocol
Cartridge Conditioning:

Place the HLB cartridges on the SPE vacuum manifold.

Wash the cartridges with 5 mL of methanol.[1]

Equilibrate the cartridges with 10 mL of deionized water.[1] Do not allow the sorbent to dry

out between these steps.

Sample Loading:

Load the pre-treated (hydrolyzed) urine sample onto the conditioned cartridge.

Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow,

dropwise rate.[1]

Washing:

Wash the cartridge with 4 mL of an acetone-water mixture (25:75, v/v).[1]

Follow with a wash of 2 mL of 2% ammonium hydroxide in 50% methanol.[1]

Finally, wash with 2 mL of distilled water.[1]

Elution:

Place collection tubes in the manifold.

Elute the retained corticosterone with two aliquots of 2 mL of methanol (total 4 mL).[1]

Post-Extraction Processing
Evaporation:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 45°C.[1]

Reconstitution:
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Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of an appropriate solvent

for the subsequent analytical method, such as 2 mM sodium tetraborate decahydrate for

micellar electrokinetic chromatography[1] or a mobile phase compatible with LC-MS/MS.

Conclusion
This application note provides a comprehensive protocol for the solid-phase extraction of

corticosterone from urine. The use of HLB cartridges, coupled with a preliminary hydrolysis

step, ensures high recovery and a clean extract suitable for sensitive downstream analytical

techniques such as LC-MS/MS. The presented workflow and quantitative data serve as a

valuable resource for researchers in the fields of endocrinology, stress physiology, and

pharmaceutical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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